N-(3-fluorophenyl)-N'-(4-phenoxyphenyl)thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-(4-phenoxyphenyl)thiourea
• InChI: InChI=1S/C19H15FN2OS/c20-14-5-4-6-16(13-14)22-19(24)21-15-9-11-18(12-10-15)23-17-7-2-1-3-8-17/h1-13H,(H2,21,22,24)
• InChI Key: UJUHLAQHQZSSDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NC3=CC(=CC=C3)F
• Molecular Formula: C19H15FN2OS
• Molecular Weight: 338.4 g/mol

Description

N-(3-fluorophenyl)-N'-(4-phenoxyphenyl)thiourea, also known as 'FPhPTU,' is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FPhPTU is a thiourea derivative that has been synthesized and studied for its biological and biochemical properties.

Scientific Research Applications

FPhPTU has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. FPhPTU has been shown to exhibit anticancer, antifungal, and antibacterial activities. In addition, FPhPTU has been studied for its potential use as a diagnostic tool for detecting thyroid cancer.

Mechanism of Action

The mechanism of action of FPhPTU is not fully understood, but it is believed to involve the inhibition of various enzymes, including tyrosinase, peroxidase, and lactoperoxidase. FPhPTU has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
FPhPTU has been shown to have various biochemical and physiological effects. FPhPTU has been shown to inhibit the production of melanin, which is responsible for skin pigmentation. In addition, FPhPTU has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. FPhPTU has also been shown to have antifungal and antibacterial activities.

Advantages and Limitations for Lab Experiments

FPhPTU has several advantages for lab experiments. FPhPTU is a stable compound that can be easily synthesized and purified. FPhPTU is also soluble in organic solvents, making it easy to dissolve in various experimental solutions. However, FPhPTU has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of FPhPTU. One potential direction is the development of FPhPTU as a diagnostic tool for detecting thyroid cancer. Another potential direction is the study of FPhPTU as a potential treatment for various cancers and fungal and bacterial infections. Furthermore, the elucidation of the mechanism of action of FPhPTU could lead to the development of more potent and selective inhibitors of various enzymes.

Synthesis Methods

The synthesis of FPhPTU involves the reaction between 3-fluoroaniline and 4-phenoxybenzoyl isothiocyanate in the presence of a base. The reaction yields FPhPTU as a white solid that is soluble in organic solvents. The purity of FPhPTU can be determined by various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.